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Compound of Interest

Compound Name:
O-Acetyl-L-homoserine

hydrochloride

Cat. No.: B015098 Get Quote

For researchers, scientists, and professionals in drug development, the proper disposal of

laboratory reagents is a critical component of ensuring a safe and compliant work environment.

While specific disposal instructions for O-Acetyl-L-homoserine hydrochloride are not readily

available in safety data sheets[1][2], a comprehensive disposal plan can be formulated by

adhering to general best practices for chemical waste management. This guide provides a

step-by-step procedure for the safe and responsible disposal of O-Acetyl-L-homoserine
hydrochloride.

I. Pre-Disposal Assessment and Preparation
Before initiating the disposal process, a thorough assessment is crucial.

Consult the Safety Data Sheet (SDS): Although specific disposal information may be limited,

the SDS provides vital information on physical and chemical properties, hazards, and first-

aid measures[1][2]. This information is foundational for safe handling during the disposal

process.

Evaluate for Hazards: In the absence of explicit disposal directives, treat O-Acetyl-L-
homoserine hydrochloride as potentially hazardous waste. This cautious approach

ensures the highest level of safety.

Segregation: It is imperative to segregate chemical waste to prevent dangerous reactions.

Do not mix O-Acetyl-L-homoserine hydrochloride with other chemical waste streams
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unless their compatibility is certain[3][4]. Store it separately from incompatible materials such

as strong acids, bases, and oxidizing agents[4].

II. Step-by-Step Disposal Procedure
Follow these procedural steps for the safe disposal of O-Acetyl-L-homoserine hydrochloride:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, gloves, and a lab coat, when handling chemical waste[2].

Container Selection and Labeling:

Use a dedicated, properly labeled hazardous waste container.

The container must be chemically compatible with the compound and in good condition

with a secure, leak-proof lid[5].

The label should clearly identify the contents as "Hazardous Waste" and include the full

chemical name: "O-Acetyl-L-homoserine hydrochloride," the CAS number (250736-84-

6), and the approximate quantity.

Waste Accumulation:

Store the waste container in a designated satellite accumulation area (SAA) within the

laboratory[4].

Ensure the SAA is under the control of laboratory personnel and is inspected regularly for

any signs of leakage[4][5].

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for pickup and disposal[3].

Provide them with the complete information from the waste container label.

Do not dispose of O-Acetyl-L-homoserine hydrochloride down the drain or in regular

trash[5][6]. Laboratory drains are not designed for chemical waste and can lead to
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environmental contamination and damage to the plumbing infrastructure[7].

III. Quantitative Data and Key Information
For quick reference, the following table summarizes key information regarding O-Acetyl-L-
homoserine hydrochloride.

Property Value Source

CAS Number 250736-84-6 [8][9]

Molecular Formula C₆H₁₂ClNO₄ [8][9]

Molecular Weight 197.62 g/mol [10]

Appearance Solid [8]

Storage Temperature -20°C or <-15°C [10][11]

IV. Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of O-Acetyl-L-
homoserine hydrochloride.
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Start: Identify O-Acetyl-L-homoserine
hydrochloride for Disposal

Consult Safety Data Sheet (SDS)
for Hazard Information

Treat as Hazardous Waste
in Absence of Specific Data

Wear Appropriate Personal
Protective Equipment (PPE)

Select and Label a Compatible
Hazardous Waste Container

Transfer Waste to Container
 in a Ventilated Area

Store Container in Designated
Satellite Accumulation Area (SAA)

Contact Environmental Health & Safety (EHS)
or Licensed Disposal Vendor

Arrange for Professional
Waste Pickup and Disposal

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Disposal Workflow for O-Acetyl-L-homoserine hydrochloride.
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By adhering to these established principles of laboratory safety and hazardous waste

management, researchers can ensure the responsible and compliant disposal of O-Acetyl-L-
homoserine hydrochloride, thereby protecting themselves, their colleagues, and the

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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